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Compound of Interest

Compound Name: LOM612

Cat. No.: B10801042 Get Quote

LOM612 in DMSO: Technical Support Resource
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the preparation, storage, and troubleshooting of

LOM612 stock solutions in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing LOM612 stock solutions?

A1: The recommended solvent for preparing LOM612 stock solutions for in vitro use is DMSO.

Q2: What is the solubility of LOM612 in DMSO?

A2: The reported solubility of LOM612 in DMSO varies between suppliers. One source

indicates a solubility of 1 mg/mL with the aid of ultrasonication and warming to 60°C[1]. Another

supplier suggests a solubility of less than 1 mg/mL and recommends sonication[2]. It is crucial

to consult the certificate of analysis (CoA) provided with your specific batch of LOM612 for the

most accurate solubility information.

Q3: How should LOM612 powder be stored?

A3: LOM612 powder should be stored at -20°C for up to three years[2].
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Q4: What are the recommended storage conditions and duration for LOM612 stock solutions in

DMSO?

A4: Once prepared, LOM612 stock solutions in DMSO should be aliquoted and stored to

minimize freeze-thaw cycles[3][4]. Recommended storage conditions are -80°C for up to 6

months or -20°C for up to 1 month[1][4]. Some sources suggest storage at -80°C for up to one

year[2]. Always refer to the supplier's datasheet for specific recommendations.

Q5: Is it necessary to use anhydrous DMSO?

A5: Yes, it is highly recommended to use newly opened, anhydrous DMSO. Hygroscopic

DMSO (DMSO that has absorbed water) can significantly decrease the solubility of LOM612[1].

Troubleshooting Guide
Q1: I am having trouble dissolving LOM612 in DMSO at the desired concentration. What

should I do?

A1: If you are experiencing difficulty dissolving LOM612, consider the following steps:

Verify DMSO Quality: Ensure you are using a fresh, high-purity, anhydrous grade of DMSO.

Old or improperly stored DMSO can absorb moisture, which negatively impacts solubility[1].

Apply Heat: Gently warm the solution to 60°C[1]. Be cautious and monitor the temperature to

avoid degradation of the compound.

Sonication: Use an ultrasonic bath to aid dissolution[1][2]. This can help break up compound

aggregates.

Vortexing: Vigorous vortexing can also facilitate the dissolution process.

Lower the Concentration: If the compound still does not dissolve, you may be exceeding its

solubility limit. Try preparing a stock solution at a lower concentration.

Q2: My LOM612 stock solution has precipitated after storage. Can I still use it?

A2: Precipitation indicates that the compound has come out of solution. It is not recommended

to use the solution with visible precipitate as the concentration will be inaccurate. To
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resolubilize the compound, you can try warming the vial to 37°C and vortexing or sonicating

until the precipitate dissolves completely. If the precipitate does not redissolve, it is best to

prepare a fresh stock solution. To prevent future precipitation, ensure the stock solution is

stored in tightly sealed vials and consider storing it at a lower concentration.

Q3: I have subjected my LOM612 stock solution to multiple freeze-thaw cycles. Is it still viable?

A3: Repeated freeze-thaw cycles should be avoided as they can lead to compound

degradation and precipitation[3][4]. It is highly recommended to aliquot the stock solution into

single-use volumes after preparation to maintain its integrity and ensure consistent

performance in your experiments[4]. If you suspect the solution's efficacy has been

compromised, it is advisable to prepare a fresh stock.

Quantitative Data Summary
Parameter Value Source

Molecular Weight 258.30 g/mol [1]

Solubility in DMSO
1 mg/mL (with ultrasonic and

warming to 60°C)
[1]

< 1 mg/mL (sonication

recommended)
[2]

Powder Storage -20°C for up to 3 years [2]

Stock Solution Storage -80°C for up to 6 months [1]

-20°C for up to 1 month [1]

-80°C for up to 1 year [2]

Experimental Protocol: Preparation of a 10 mM
LOM612 Stock Solution in DMSO
Materials:

LOM612 powder (Molecular Weight: 258.30 g/mol )
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettors and sterile filter tips

Vortex mixer

Ultrasonic water bath

Water bath or heating block set to 60°C

Procedure:

Pre-warming: Bring the vial of LOM612 powder and the anhydrous DMSO to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of LOM612 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

2.583 mg of LOM612.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

LOM612 powder. For the 10 mM example, add 1 mL of DMSO.

Dissolution:

Vortex the mixture vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 10-15

minutes.

If dissolution is still incomplete, warm the solution in a 60°C water bath for 5-10 minutes,

with intermittent vortexing[1].

Visual Inspection: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.
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Aliquoting: Once the LOM612 is fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, tightly sealed vials. This will minimize the number of freeze-thaw

cycles the solution is subjected to[4].

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month)[1]. Ensure the vials are clearly labeled with the compound

name, concentration, date of preparation, and solvent.
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Caption: Workflow for preparing LOM612 stock solution in DMSO.
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Caption: Troubleshooting guide for LOM612 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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